Cas no 598-03-8 (1-Propylsulfonylpropane)

1-Propylsulfonylpropane structure
1-Propylsulfonylpropane structure
Product Name:1-Propylsulfonylpropane
CAS No:598-03-8
MF:C6H14O2S
MW:150.239161014557
MDL:MFCD00007570
CID:368561
PubChem ID:87567721
Update Time:2025-07-28

1-Propylsulfonylpropane Chemical and Physical Properties

Names and Identifiers

    • Propane,1,1'-sulfonylbis-
    • Dipropyl Sulfone
    • 1-propylsulfonylpropane
    • Propylsulfone
    • DIPROPYL SULFATE
    • Propyl Sulfone
    • Di-n-propyl sulfone
    • Propane, 1,1'-sulfonylbis-
    • 1-(Propylsulfonyl)propane
    • Dipropyl sulphone
    • n-Propyl sulfone
    • 581DRO3V26
    • dipropylsulfone
    • (propylsulfonyl)propane
    • Propyl sulfone (8CI)
    • Propane,1'-sulfonylbis-
    • 1,1'-Sulphonylbispropane
    • 1-(Propylsulfonyl)propane #
    • NSC4865
    • JEXYCADTAFPULN-UHFFFAOY
    • DTXSID6060501
    • D89800
    • NSC-4865
    • JEXYCADTAFPULN-UHFFFAOYSA-N
    • FT-0632487
    • Q27261538
    • DIPROPYL SULFONE [HSDB]
    • 1-(propane-1-sulfonyl)propane
    • MFCD00007570
    • UNII-581DRO3V26
    • NS00034242
    • AS-58840
    • SCHEMBL152599
    • AKOS006223691
    • InChI=1/C6H14O2S/c1-3-5-9(7,8)6-4-2/h3-6H2,1-2H
    • 598-03-8
    • HSDB 6466
    • NSC 4865
    • D1171
    • A832476
    • AI3-02075
    • EINECS 209-913-0
    • DTXCID2042694
    • Propane, 1,1'sulfonylbis
    • Propyl sulphone
    • DB-053469
    • Dinpropyl sulfone
    • 1-Propylsulfonylpropane
    • MDL: MFCD00007570
    • Inchi: 1S/C6H14O2S/c1-3-5-9(7,8)6-4-2/h3-6H2,1-2H3
    • InChI Key: JEXYCADTAFPULN-UHFFFAOYSA-N
    • SMILES: S(CCC)(CCC)(=O)=O

Computed Properties

  • Exact Mass: 150.07100
  • Monoisotopic Mass: 150.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.109 g/mL at 20 °C(lit.)
  • Melting Point: 27-31 °C
  • Boiling Point: 269.85°C
  • Flash Point: 31 °C
  • Refractive Index: n20/D 1.413
  • PSA: 42.52000
  • LogP: 2.30200

1-Propylsulfonylpropane Security Information

  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34

1-Propylsulfonylpropane Pricemore >>

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